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Compound of Interest

Compound Name:
2,2',4-Trihydroxy-4'-

methoxybenzophenone

CAS No.: 7392-62-3

Cat. No.: B13755816

Get Quote

This guide provides a technical comparison of the photostability and photophysical

mechanisms of 2,2',4-Trihydroxy-4'-methoxybenzophenone versus the industry-standard

Oxybenzone (Benzophenone-3).

Executive Summary
2,2',4-Trihydroxy-4'-methoxybenzophenone (CAS 7392-62-3) exhibits significantly superior

photostability compared to Oxybenzone (CAS 131-57-7).

Oxybenzone relies on a single intramolecular hydrogen bond (IMHB) for energy dissipation,

making it susceptible to competitive degradation pathways and radical generation.

2,2',4-Trihydroxy-4'-methoxybenzophenone possesses two ortho-hydroxyl groups (at C2

and C2'), enabling a dual-channel Excited State Intramolecular Proton Transfer (ESIPT)

mechanism. This structural feature locks the molecule in a planar configuration, maximizing

non-radiative energy decay and minimizing photodegradation.
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Chemical Identity & Structural Basis
The core difference in photostability stems from the number of "proton transfer sites" available

to safely dissipate UV energy as heat.

Feature Oxybenzone (BP-3)
2,2',4-Trihydroxy-4'-

methoxybenzophenone

CAS Number 131-57-7 7392-62-3

IUPAC Name
2-Hydroxy-4-

methoxybenzophenone

(2,4-dihydroxyphenyl)(2-

hydroxy-4-

methoxyphenyl)methanone

Ortho-Hydroxyls One (C2 Position) Two (C2 and C2' Positions)

Dissipation Mode Single ESIPT channel
Dual ESIPT / Cooperative H-

bonding

Photostability
Moderate (Degrades ~1-2%

per hour)

High (Negligible degradation <

0.1% per hour)

Mechanistic Analysis: The "Dual-Lock" Advantage
Photostability in benzophenones is governed by the ESIPT mechanism. Upon UV absorption,

the molecule enters an excited singlet state (

). A proton transfers from the hydroxyl oxygen to the carbonyl oxygen, forming a keto-tautomer.
This tautomer relaxes to the ground state, releasing energy as heat, and the proton transfers
back.

Oxybenzone (Single-Lock Failure Mode)
Oxybenzone has only one ortho-hydroxyl group.

Mechanism: Single proton transfer cycle.

Failure Point: The lack of a second H-bond allows the phenyl rings to twist out of planarity

(C-C bond rotation) in the excited state.
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Consequence: This twisting competes with ESIPT, allowing the molecule to undergo

Intersystem Crossing (ISC) to a reactive Triplet State (

). The

state generates singlet oxygen (

) and free radicals, leading to self-degradation and phototoxicity.

2,2',4-Trihydroxy-4'-methoxybenzophenone (Dual-Lock
Stability)
This derivative features hydroxyl groups at both C2 and C2'.

Mechanism: Both hydroxyls hydrogen-bond to the central carbonyl oxygen.

Advantage: These dual bonds act as a "clamp," rigidly locking the molecule in a planar

conformation.

Consequence: The barrier to C-C bond rotation is significantly increased. The probability of

non-radiative decay via ESIPT approaches 100%, effectively shutting down the ISC pathway.

The molecule returns to its ground state intact, ready to absorb another photon.
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Figure 1:Mechanistic comparison showing the "leakage" pathway in Oxybenzone vs. the

closed-loop stability of the 2,2'-dihydroxy system.

Experimental Protocol for Photostability Testing
To empirically validate the superior stability of the trihydroxy derivative, use the following

standardized irradiation protocol. This system uses Actinometry to ensure reproducible dosing.

Materials
Light Source: Solar Simulator (Xenon arc lamp) complying with COLIPA/ISO 24443

standards (290–400 nm).

Solvent: Ethanol (polar protic) and Cyclohexane (non-polar) to test solvent-dependency of

ESIPT.

Standard: Nitrobenzaldehyde (chemical actinometer).

Workflow
Preparation:

Prepare 20 µM solutions of both compounds in Ethanol.

Measure initial Absorbance (

) at

(approx. 288 nm and 325 nm).

Irradiation:

Place quartz cuvettes in the solar simulator.

Irradiate at intervals: 0, 15, 30, 60, 120 minutes.

Dose Target: 10 Minimal Erythema Doses (MED) equivalents (approx. 20 J/cm²).

Quantification (HPLC-DAD):
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Column: C18 Reverse Phase (150 mm x 4.6 mm, 5 µm).

Mobile Phase: Acetonitrile:Water (0.1% Formic Acid) gradient 50:50 to 95:5.

Detection: 290–400 nm.

Calculation:

Calculate % Recovery =

.

Calculate Photodegradation Rate Constant (

) assuming pseudo-first-order kinetics:

.

Parameter
Oxybenzone Expected
Result

Trihydroxy Expected
Result

Recovery (2h) 90–95% > 99%

Quantum Yield (

)
to

Radical Generation
Detectable (via EPR spin

trapping)
Negligible

Safety & Toxicology Context
While stability is the primary focus, the choice of molecule impacts safety.

Oxybenzone: Its lower stability leads to the formation of photoproducts (e.g., 2,4-

dihydroxybenzophenone) and reactive oxygen species (ROS), which are linked to photo-

allergic contact dermatitis.

Trihydroxy Derivative: The high stability implies it acts as an inert photon sink. It does not

fracture into secondary metabolites under UV stress, theoretically reducing the risk of
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sensitization caused by degradation products. However, as a benzophenone derivative, it

may still possess intrinsic endocrine activity similar to BP-2, which should be screened in

early development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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